Cas no 676267-66-6 (2,3-Bis(hydroxymethyl)benzoic acid)
676267-66-6 structure
Product Name:2,3-Bis(hydroxymethyl)benzoic acid
CAS No:676267-66-6
MF:C9H10O4
MW:182.173303127289
CID:2798063
PubChem ID:22757716
Update Time:2025-04-21
2,3-Bis(hydroxymethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID50628152
- 2,3-Bis(hydroxymethyl)benzoic acid
- SCHEMBL2176017
- 676267-66-6
-
- Inchi: 1S/C9H10O4/c10-4-6-2-1-3-7(9(12)13)8(6)5-11/h1-3,10-11H,4-5H2,(H,12,13)
- InChI Key: CQRAQUMNKLKKFA-UHFFFAOYSA-N
- SMILES: OCC1C(C(=O)O)=CC=CC=1CO
Computed Properties
- Exact Mass: 182.05790880Da
- Monoisotopic Mass: 182.05790880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 77.8Ų
2,3-Bis(hydroxymethyl)benzoic acid Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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